4-methyl-N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide

• IUPAC Name: 4-methyl-N-(4-methyl-2-oxo-6-phenylpyran-3-yl)benzamide
• InChI: InChI=1S/C20H17NO3/c1-13-8-10-16(11-9-13)19(22)21-18-14(2)12-17(24-20(18)23)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,22)
• InChI Key: TWUDZLOPXCZNCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=C(OC2=O)C3=CC=CC=C3)C
• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 478067-13-9

Description

4-methyl-N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide, also known as MMOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Crystal Structure Analysis

Kranjc et al. (2012) investigated the synthesis and crystal structures of related 2H-pyran-2-ones. They noted that these compounds, including 4-methyl-N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide, form hydrogen-bonded dimers through interactions involving the amide and carbonyl groups, contributing to their stability and potential applications in crystallography and materials science (Kranjc, Juranovič, Kočevar, & Perdih, 2012).

Antimicrobial Activity

Aytemir et al. (2003) synthesized derivatives of 4H-pyran-2-carboxamide and evaluated their antimicrobial activities. Their research suggests potential applications of these compounds, including this compound, in the development of new antimicrobial agents (Aytemir, Erol, Hider, & Özalp, 2003).

Calcium Channel Antagonist Activity

Shahrisa et al. (2011) explored the synthesis of 4-[2-chloro-2-(4-chloro-6-methyl-2-oxo-2H-pyran-3-yl)vinyl]-substituted 1,4-dihydropyridines and evaluated their calcium channel blocking activity. This study indicates the potential of 2H-pyran-2-one derivatives as calcium channel antagonists, which could be relevant for pharmaceutical applications (Shahrisa, Zirak, Mehdipour, & Miri, 2011).

Green Synthesis Applications

Li et al. (2013) reported a novel and environmentally friendly synthesis method for 3-(3-hydroxy-6-methyl-4-oxo-4H-pyran-2-yl)-3-phenylpropanamide derivatives using ionic liquids. This reflects the growing importance of green chemistry in synthesizing derivatives of 2H-pyran-2-one, including this compound (Li, Jiang, Wang, Du, & Wang, 2013).

Mechanism of Action

Target of Action

The primary targets of the compound “4-methyl-N-(4-methyl-2-oxo-6-phenyl-2H-pyran-3-yl)benzenecarboxamide” are currently unknown. This compound is structurally similar to indole derivatives, which have been found to bind with high affinity to multiple receptors . .

Mode of Action

Based on its structural similarity to indole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .

Biochemical Pathways

Indole derivatives, which are structurally similar, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a wide range of biochemical pathways.

Result of Action

Based on its structural similarity to indole derivatives, it may have a wide range of biological activities .